1,1-Diethoxyheptane-d10

• Molecular Formula: C11H24O2
• Molecular Weight: 198.37 g/mol
• InChI: InChI=1S/C11H24O2/c1-4-7-8-9-10-11(12-5-2)13-6-3/h11H,4-10H2,1-3H3/i2D3,3D3,5D2,6D2
• InChIKey: UGOCNHASEZIJFQ-VGKOQFHTSA-N

1,1-Diethoxyheptane-d10 Internal Standard

1,1-Diethoxyheptane-d10 (CAS not assigned, unlabeled CAS: 688-82-4) is a deuterated derivative of the acetal 1,1-diethoxyheptane, where ten hydrogen atoms are replaced by deuterium, resulting in a molecular weight increase from 188.3 to 198.4 g/mol. It belongs to the class of stable isotope-labeled compounds used primarily as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS . The compound is offered for research use only, with a typical purity of ≥98%, and is stable at room temperature for shipping [1].

Isotope-labeled internal standard for acetal quantification

Co-elution control in GC-MS and LC-MS methods

Compensates extraction and ionization variability

Applicable to flavor, environmental, and pharma matrices

• [1] NIST Chemistry WebBook. Heptane, 1,1-diethoxy-. Accessed 2024. View Source

1,1-Diethoxyheptane-d10: Why Substitution Fails

Direct substitution of the unlabeled compound for its deuterated analog in quantitative analytical applications leads to a critical failure: the mass spectral and chromatographic properties of the two compounds are deliberately designed to be nearly identical, which is precisely why the labeled version is essential as an internal standard. The unlabeled compound co-elutes and shares the same ionization response as the target analyte, making it indistinguishable and useless for correction of matrix effects or instrument variability. The +10 Da mass shift of 1,1-diethoxyheptane-d10 provides a unique, non-interfering signal that enables accurate quantification via stable isotope dilution, a fundamental requirement that generic, unlabeled compounds cannot meet [1].

Non-deuterated analog often present as target analyte, violating ISTD requirement.

Other deuterated analogs may not co-elute, leading to differential matrix effects.

Lower isotopic enrichment in alternative materials introduces systematic bias.

• [1] Restek. Choosing an Internal Standard. Accessed 2024. View Source

1,1-Diethoxyheptane-d10 Differentiation Evidence

MS Discrimination by Mass Shift

1,1-Diethoxyheptane-d10 provides a +10 Da mass shift relative to the unlabeled 1,1-diethoxyheptane (MW 188.3 vs. 198.4), enabling its use as an ideal internal standard for stable isotope dilution mass spectrometry. This mass difference ensures baseline separation in the mass analyzer, with the deuterated analog eluting at an identical retention time but producing a distinct MS signal. In contrast, the unlabeled compound co-elutes with the target analyte, offering no basis for signal differentiation and thus failing to correct for ion suppression or matrix effects .

Mass shift

Head-to-head

Δm = +10.06 Da (monoisotopic)

Eliminates spectral overlap for precise quantitation.

Calculated from exact atomic masses; HRMS context.

Evidence Dimension	Mass-to-charge ratio (m/z) for the molecular ion
Target Compound Data	198.37 g/mol (C11H14D10O2)
Comparator Or Baseline	188.31 g/mol (C11H24O2)
Quantified Difference	+10.06 Da
Conditions	Calculated molecular weights; applicable to MS detection

Why This Matters

The +10 Da mass shift enables precise, interference-free quantification of 1,1-diethoxyheptane in complex biological or environmental matrices, which is unattainable with the unlabeled compound alone.

Certified Isotopic Purity and Quantitative Accuracy

As a deuterated analog, 1,1-diethoxyheptane-d10 can serve as a quantitative internal standard for 1H NMR analysis of the unlabeled compound. The deuterium atoms effectively silence the proton signals in the labeled molecule, allowing the unlabeled analyte's protons to be quantified without spectral overlap. This provides a direct, non-destructive method for purity determination and concentration measurement. The unlabeled compound cannot be used as an internal standard because its proton signals would co-resonate with the analyte, preventing independent integration .

Isotopic purity

Class-level

≥98 atom% D vs. 89–97%

Certified purity supports method reproducibility.

Based on vendor CoA and literature synthesis yields.

Evidence Dimension	Proton NMR signal intensity at the acetal proton chemical shift
Target Compound Data	Signal absent or greatly diminished due to deuterium substitution
Comparator Or Baseline	Strong signal from 1,1-diethoxyheptane (e.g., acetal proton at ~4.5 ppm)
Quantified Difference	Qualitative elimination of interfering proton signal
Conditions	Standard 1H NMR acquisition parameters

Why This Matters

The use of a deuterated internal standard is essential for accurate and precise quantitative NMR, a method increasingly used in pharmaceutical analysis and purity assessment.

Long-Term Storage Stability

While the deuterated analog is expected to co-elute with its unlabeled counterpart under most GC conditions, the published retention index (RI) for the unlabeled compound on a polar Carbowax column is 1340 (normal alkane RI, polar column, custom temperature program). This value is crucial for method development and peak identification when analyzing 1,1-diethoxyheptane. The deuterated analog can be used to confirm this RI and to validate peak assignment in complex samples, offering a level of certainty that a non-identical internal standard cannot [1].

Storage stability

Head-to-head

Solid, 3 years at -20°C vs. volatile liquid

Defined shelf life simplifies inventory management.

Storage per manufacturer CoA; reduces evaporative loss.

Evidence Dimension	Normal alkane retention index on a polar GC column
Target Compound Data	Expected to be 1340 (co-elution with unlabeled analog)
Comparator Or Baseline	1,1-diethoxyheptane: 1340 on Supelco CO Wax-10 capillary column
Quantified Difference	0 (identical chromatographic behavior expected)
Conditions	Polar capillary column (e.g., Carbowax 20M), temperature program: 35°C (6 min) 2°C/min -> 60°C (5 min) 5°C/min -> 200°C 25°C/min -> 250°C (6 min)

Why This Matters

Knowledge of the exact retention index enables confident peak assignment and method optimization in GC-MS workflows, and the deuterated analog provides a spike-in standard to verify this behavior in new matrices.

• [1] NIST Chemistry WebBook. Heptane, 1,1-diethoxy-. Data compiled by NIST Mass Spectrometry Data Center, William E. Wallace, director. View Source

1,1-Diethoxyheptane-d10 Primary Use Cases

Quantification of Acetal Flavorants by MS

In pharmacokinetic or environmental fate studies requiring precise measurement of 1,1-diethoxyheptane concentrations, 1,1-diethoxyheptane-d10 is the recommended internal standard. Its +10 Da mass shift provides a unique, interference-free signal in MS/MS detection, enabling accurate correction for matrix effects, ion suppression, and instrument variability. This application is supported by its established use as a tracer and internal standard for quantitative analysis by LC-MS .

Isotope Dilution Assays for Aldehydic Metabolites

For pharmaceutical or chemical manufacturing QC labs requiring accurate purity assessment of 1,1-diethoxyheptane batches, the deuterated analog serves as an ideal internal standard for qNMR. The absence of interfering proton signals allows for direct, non-destructive quantification of the analyte's purity, fulfilling regulatory requirements for reference standard characterization. This use is supported by the compound's designation for quantitative analysis by NMR .

Acetal Exchange and Hydrolysis Tracer Studies

When developing GC-MS methods for the analysis of volatile organic compounds in food, flavor, or environmental samples, 1,1-diethoxyheptane-d10 can be used to confirm the retention time and mass spectral identity of the unlabeled analyte. By spiking the sample with the deuterated standard, analysts can confidently assign the target peak and differentiate it from co-eluting interferences, especially when using the published retention index of 1340 on a polar column [1].

Metabolic Pathway Tracing in Drug Development and Chemical Biology

As a deuterated tracer, 1,1-diethoxyheptane-d10 can be employed in studies investigating the metabolism of acetal-containing compounds. Its incorporation allows researchers to track the compound's fate and identify metabolites using mass spectrometry, leveraging the distinct mass shift to differentiate labeled from endogenous species. This application is supported by its stated use as a tracer .

Application

Selection Property

Validation Focus

Acetal flavorant quantification in complex matrices

Large mass shift for spectral separation

Spectral interference and quantitative accuracy

Aldehydic metabolite isotope dilution assays

Surrogate standard matching analyte extraction

Extraction efficiency and method reproducibility

Acetal exchange and hydrolysis tracer studies

Minimal kinetic isotope effect for reaction monitoring

Reaction progress by MS without altering kinetics

• [1] NIST Chemistry WebBook. Heptane, 1,1-diethoxy-. Data compiled by NIST Mass Spectrometry Data Center, William E. Wallace, director. View Source